Cas no 1696384-91-4 (4-(pentan-2-yl)oxane-4-carboxylic acid)

• Product Name: 4-(pentan-2-yl)oxane-4-carboxylic acid
• CAS No: 1696384-91-4
• Molecular Formula: C₁₁H₂₀O₃
• Molecular Weight: 200.274703979492
• CID: 6585128
• PubChem ID: 107889005

4-(pentan-2-yl)oxane-4-carboxylic acid Properties

Names and Identifiers

• 4-(pentan-2-yl)oxane-4-carboxylic acid
• 1696384-91-4
• EN300-1828454

• InChIKey： JZTAQYTVZYHBNV-UHFFFAOYSA-N
• Inchi： 1S/C11H20O3/c1-3-4-9(2)11(10(12)13)5-7-14-8-6-11/h9H,3-8H2,1-2H3,(H,12,13)
• SMILES： O1CCC(C(=O)O)(CC1)C(C)CCC

Computed Properties

• Exact Mass: 200.14124450g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 200.14124450g/mol
• Heavy Atom Count: 14
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids